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Compound of Interest

Compound Name: 2-(Hydroxymethyl)cyclopentanone
CAS No.: 20618-42-2
Cat. No.: B1310601

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-(Hydroxymethyl)cyclopentanone is a versatile bifunctional molecule that serves as a
valuable building block in organic synthesis. Its structure, combining a ketone and a primary
alcohol within a cyclopentane ring, allows for a wide range of chemical transformations, making
it an important intermediate in the synthesis of various complex molecules, including
pharmaceuticals and natural products. This guide provides a comprehensive analysis of its
structure, incorporating available spectroscopic data, and detailed experimental protocols for its
synthesis and characterization.

Chemical and Physical Properties

2-(Hydroxymethyl)cyclopentanone, with the chemical formula C6H1002, is a colorless to
pale yellow liquid.[1] Its fundamental properties are summarized in the table below.
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Property Value Reference

2-(hydroxymethyl)cyclopentan-

IUPAC Name Lone [2]
CAS Number 20618-42-2 [2]
Molecular Formula C6H1002 [2]
Molecular Weight 114.14 g/mol [2]
Exact Mass 114.068079557 Da [2]
Topological Polar Surface Area  37.3 A2 [2]
Hydrogen Bond Donor Count 1 [2]
Hydrogen Bond Acceptor

C)c;untg p 2 2l
Rotatable Bond Count 1 [2]

Structural Analysis

A definitive structural elucidation of 2-(Hydroxymethyl)cyclopentanone relies on a
combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR)
spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). While a complete,
published experimental dataset for the saturated title compound is not readily available in
public databases, this section outlines the expected spectral characteristics based on known
data for closely related compounds and general spectroscopic principles.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of
an organic molecule.

Predicted *H NMR Spectral Data:

The proton NMR spectrum is expected to show complex multiplets for the cyclopentane ring
protons due to diastereotopicity and spin-spin coupling. The hydroxymethyl protons are also
expected to be diastereotopic.
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on the cyclopentane

ring.

Predicted 3C NMR Spectral Data:

The carbon NMR spectrum will provide information on the number of distinct carbon

environments.

Carbon Predicted Chemical Shift (8, ppm)
C=0 (C1) ~215 - 225

-CH-CHz20H (C2) ~50 - 60

-CH2-OH ~60 - 70

Cyclopentyl carbons (C3, C4, C5) ~20-40

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

© 2026 BenchChem. All rights reserved.

3/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310601?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Expected IR Absorption Bands:

Expected Wavenumber

Functional Group Intensity
(cm™)

O-H stretch (alcohol) 3500 - 3200 Strong, broad

C-H stretch (alkane) 3000 - 2850 Medium to Strong

C=0 stretch (ketone) ~1745 Strong

C-0 stretch (alcohol) 1260 - 1000 Medium to Strong

The carbonyl (C=0) stretching frequency for a five-membered ring ketone is typically around
1745 cm~1, which is higher than that for a six-membered ring or acyclic ketone due to ring
strain.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule.

Expected Mass Spectrometry Data:

Parameter Value

Molecular lon (M%) m/z =114

m/z = 96 (M-18, loss of H20), m/z = 85 (M-29,
Key Fragments loss of CHO), m/z = 83 (M-31, loss of CH20H),
m/z = 55

The fragmentation pattern would likely involve the loss of water from the alcohol, and alpha-
cleavage adjacent to the ketone or alcohol.

Experimental Protocols

The following sections detail the synthetic and analytical procedures for 2-
(Hydroxymethyl)cyclopentanone.
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Synthesis of 2-(Hydroxymethyl)cyclopentanone

A common method for the synthesis of 2-(hydroxymethyl)cyclopentanone is through the
reduction of 2-(hydroxymethyl)-2-cyclopenten-1-one. The latter can be prepared via a Morita-
Baylis-Hillman reaction or other multi-step syntheses.

Synthesis of 2-Hydroxymethyl-2-cyclopentenone:

A detailed procedure is available in Organic Syntheses. This involves the reaction of 2-bromo-
2-cyclopentenone ethylene ketal with formaldehyde, followed by hydrolysis of the ketal.

Reduction to 2-(Hydroxymethyl)cyclopentanone:

The unsaturated ketone can be reduced to the saturated analog using standard catalytic
hydrogenation methods (e.g., H2 gas with a Palladium on carbon catalyst) or other reducing
agents that selectively reduce the carbon-carbon double bond without affecting the ketone and
alcohol functional groups.

Spectroscopic Analysis Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Sample Preparation: Dissolve approximately 10-20 mg of the purified compound in 0.6-0.8
mL of a deuterated solvent (e.g., CDClz, DMSO-de) in a5 mm NMR tube.

 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended
for better resolution of the complex multiplets.

e 1H NMR Acquisition: Acquire a one-dimensional proton NMR spectrum with a sufficient
number of scans to obtain a good signal-to-noise ratio. Integration of the peaks should be
performed to determine the relative number of protons.

e 13C NMR Acquisition: Acquire a proton-decoupled one-dimensional carbon NMR spectrum. A
DEPT (Distortionless Enhancement by Polarization Transfer) experiment can be performed
to differentiate between CH, CHz, and CHs groups.

Infrared (IR) Spectroscopy:
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o Sample Preparation: For a liquid sample, a thin film can be prepared between two salt plates
(e.g., NaCl or KBr). Alternatively, the sample can be dissolved in a suitable solvent (e.g.,
CCla or CHCIs3) and the spectrum recorded in a solution cell.

 Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is typically used.

» Data Acquisition: Record the spectrum in the range of 4000-400 cm~*. A background
spectrum should be acquired and subtracted from the sample spectrum.

Mass Spectrometry (MS):

o Sample Introduction: Introduce a dilute solution of the sample into the mass spectrometer via
a suitable ionization method, such as Electron lonization (El) or Electrospray lonization
(ESI). Gas Chromatography-Mass Spectrometry (GC-MS) is often employed for volatile
compounds.

 Instrumentation: A mass spectrometer capable of providing high-resolution mass data is
preferred for accurate mass determination.

Visualizations
Synthesis Workflow

The following diagram illustrates a potential synthetic pathway to 2-
(Hydroxymethyl)cyclopentanone.
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Synthesis of 2-(Hydroxymethyl)cyclopentanone
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Caption: A multi-step synthesis pathway for 2-(Hydroxymethyl)cyclopentanone.
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Structural Diagram for NMR Analysis

This diagram shows the structure of 2-(Hydroxymethyl)cyclopentanone with atom numbering
to facilitate the discussion of NMR spectral assignments.

Caption: Numbering scheme for 2-(Hydroxymethyl)cyclopentanone.

Conclusion

2-(Hydroxymethyl)cyclopentanone is a fundamentally important synthetic intermediate.
While comprehensive experimental structural data is not widely disseminated in public
databases, its structure can be reliably predicted and confirmed using standard spectroscopic
techniques. The protocols outlined in this guide provide a framework for its synthesis and
characterization, which is essential for its application in research and development, particularly
in the fields of medicinal chemistry and natural product synthesis. Further investigation to
obtain and publish a complete set of experimental data, including crystallographic analysis,
would be a valuable contribution to the chemical community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. CAS 20618-42-2: Cyclopentanone, 2-(hydroxymethyl)- [cymitquimica.com]

o 2. 2-(Hydroxymethyl)cyclopentanone | C6H1002 | CID 11094575 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e To cite this document: BenchChem. [Structural Analysis of 2-
(Hydroxymethyl)cyclopentanone: A Technical Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1310601/docs#structural-analysis-of-2-
hydroxymethyl-cyclopentanone-a-technical-guide]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1310601/docs?utm_src=pdf-body#structural-analysis-of-2-hydroxymethyl-cyclopentanone-a-technical-guide
https://www.benchchem.com/product/b1310601/docs?utm_src=pdf-body#structural-analysis-of-2-hydroxymethyl-cyclopentanone-a-technical-guide
https://www.benchchem.com/product/b1310601/docs?utm_src=pdf-body#structural-analysis-of-2-hydroxymethyl-cyclopentanone-a-technical-guide
https://www.benchchem.com/product/b1310601?utm_src=pdf-custom-synthesis#bc-rfq
https://cymitquimica.com/cas/20618-42-2/
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Hydroxymethyl_cyclopentanone
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Hydroxymethyl_cyclopentanone
https://www.benchchem.com/product/b1310601/docs#structural-analysis-of-2-hydroxymethyl-cyclopentanone-a-technical-guide
https://www.benchchem.com/product/b1310601/docs#structural-analysis-of-2-hydroxymethyl-cyclopentanone-a-technical-guide
https://www.benchchem.com/product/b1310601/docs#structural-analysis-of-2-hydroxymethyl-cyclopentanone-a-technical-guide
https://www.benchchem.com/product/b1310601/docs#structural-analysis-of-2-hydroxymethyl-cyclopentanone-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310601?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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